Cas no 488-17-5 (3-Methylcatechol)

3-Methylcatechol Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylbenzene-1,2-diol
- 3-Methylcatechol
- METHYLCATECHOL, 3-(RG)
- 1,2-Dihydroxy-3-methylbenzene
- 2,3-Dihydroxytoluene
- 2,3-Toluenediol
- 2,3-Toluenediol-d3
- 3-methyl-pyrocatecho
- 3-Methylpyrocatechol
- Catechol,3-methyl
- Dihydroxytoluene
- METHYLCATECHOL,3
- [ "" ]
- 1,2-Benzenediol, 3-methyl-
- Pyrocatechol, 3-methyl-
- Catechol, 3-methyl-
- 3-Methyl-1,2-benzenediol
- 3-Methyl-1,2-dihydroxybenzene
- 3-METHYL CATECHOL
- 3-METHYL-BENZENE-1,2-DIOL
- 0HUZ4Q9R8C
- PGSWEKYNAOWQDF-UHFFFAOYSA-N
- 2, 3-Toluenediol
- PubChem17861
- 3-Methylcatecho
- NSC-66523
- HY-W012815
- NSC66523
- (S)-3-AMINO-5,5-DIMETHYLHEXANOICACID
- 2,3-Dihydroxytoluene; 3-Methylbenzene-1,2-diol;3-Methylbenzene-1,2-diol
- BRN 0774602
- SCHEMBL10526382
- BDBM50548725
- FT-0612043
- SY034740
- CHEBI:18404
- EN300-16625
- A827610
- M0184
- 2-Hydroxy-3-methylphenol
- 1, 2-Dihydroxy-3-methylbenzene
- InChI=1/C7H8O2/c1-5-3-2-4-6(8)7(5)9/h2-4,8-9H,1H
- 4-06-00-05860 (Beilstein Handbook Reference)
- AC-22587
- NS00031826
- C02923
- Z56347229
- AI3-61047
- AM808211
- Q15303191
- NSC 66523-d3
- bmse000334
- UNII-0HUZ4Q9R8C
- MFCD00016435
- 3-Methylcatechol, 98%
- 3-Methyl-1, 2-dihydroxybenzene
- NSC 66523
- DB03454
- FT-0671610
- F0001-1277
- 488-17-5
- CHEMBL1173328
- 3-methyl-1,2-dihydroxy benzene
- DTXSID9060071
- W-106038
- STR09012
- WLN: QR BQ C1
- CS-W013531
- HMS1789D12
- EINECS 207-672-6
- PD007518
- AKOS000121356
- SCHEMBL67369
- DB-028549
- 1,2-Dihydroxy-3-methylbenzene; 2,3-Dihydroxytoluene; 2,3-Toulenediol; 3-Methyl-1,2-benzenediol; 3-Methylpyrocatechol
-
- MDL: MFCD00016435
- Inchi: 1S/C7H8O2/c1-5-3-2-4-6(8)7(5)9/h2-4,8-9H,1H3
- InChI Key: PGSWEKYNAOWQDF-UHFFFAOYSA-N
- SMILES: O([H])C1C(=C([H])C([H])=C([H])C=1C([H])([H])[H])O[H]
- BRN: 0774602
Computed Properties
- Exact Mass: 124.052429g/mol
- Surface Charge: 0
- XLogP3: 1.8
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 124.052429g/mol
- Monoisotopic Mass: 124.052429g/mol
- Topological Polar Surface Area: 40.5Ų
- Heavy Atom Count: 9
- Complexity: 92.9
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: 19
- Surface Charge: 0
Experimental Properties
- Atmospheric OH Rate Constant: 2.05e-10 cm3/molecule*sec
- Color/Form: Oil
- Density: 1.1006 (rough estimate)
- Melting Point: 64.0 to 68.0 deg-C
- Boiling Point: 125°C/11mmHg(lit.)
- Flash Point: 140 ºC
- Refractive Index: 1.5286 (estimate)
- Water Partition Coefficient: dissolution
- PSA: 40.46000
- LogP: 1.40620
- Sensitiveness: Sensitive to light and air
- Solubility: Slightly soluble in water
3-Methylcatechol Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H301,H311,H332,H315,H319,H335
-
Warning Statement:
P261,P301
P310,P305
P351
P338,P361,P405,P501a - Hazardous Material transportation number:2811
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S37/39
- RTECS:UX1910000
-
Hazardous Material Identification:
- Storage Condition:2-8°C
- Packing Group:III
- Risk Phrases:R36/37/38
- HazardClass:6.1(b)
- PackingGroup:III
- Packing Group:III
- TSCA:Yes
- Hazard Level:6.1(b)
- Safety Term:6.1(b)
3-Methylcatechol Customs Data
- HS CODE:2907299090
- Customs Data:
China Customs Code:
2907299090Overview:
2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
3-Methylcatechol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A014002882-1g |
2,3-Dihydroxytoluene |
488-17-5 | 97% | 1g |
$1534.70 | 2023-09-01 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R015140-25g |
3-Methylcatechol |
488-17-5 | 98% | 25g |
¥534 | 2024-05-23 | |
Enamine | EN300-16625-2.5g |
3-methylbenzene-1,2-diol |
488-17-5 | 95% | 2.5g |
$36.0 | 2023-07-09 | |
eNovation Chemicals LLC | D595292-500g |
3-Methylcatechol |
488-17-5 | 97% | 500g |
$1200 | 2024-06-05 | |
SHENG KE LU SI SHENG WU JI SHU | sc-266749-25g |
3-Methylcatechol, |
488-17-5 | ≥98% | 25g |
¥955.00 | 2023-09-05 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M48180-25g |
3-Methylbenzene-1,2-diol |
488-17-5 | 25g |
¥446.0 | 2021-09-08 | ||
TRC | M290505-10g |
3-Methyl-1,2-benzenediol |
488-17-5 | 10g |
$148.00 | 2023-05-18 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M124478-25g |
3-Methylcatechol |
488-17-5 | ≥98% | 25g |
¥600.90 | 2023-09-02 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M48180-100g |
3-Methylbenzene-1,2-diol |
488-17-5 | 100g |
¥1686.0 | 2021-09-08 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M48180-5g |
3-Methylbenzene-1,2-diol |
488-17-5 | 5g |
¥106.0 | 2021-09-08 |
3-Methylcatechol Production Method
Synthetic Circuit 1
3-Methylcatechol Raw materials
3-Methylcatechol Preparation Products
- Anisole (100-66-3)
- 4-Ethylguaiacol (2785-89-9)
- 2-Hydroxybenzaldehyde (90-02-8)
- Vanillin (121-33-5)
- Coumaran (496-16-2)
- 4,5-Dimethylbenzene-1,3-diol (527-55-9)
- 2-Ethylphenol (90-00-6)
- 2-Methoxy-4-methylphenol (93-51-6)
- 4'-Hydroxy-3'-methylacetophenone (876-02-8)
- 3-Methylcatechol (488-17-5)
- 2,4,5-trimethylphenol (496-78-6)
- Syringaldehyde (134-96-3)
- Phenol, 3-ethoxy-5-methyl- (24741-99-9)
- 4-Methylcatechol (452-86-8)
- Phenol,2-methoxy-6-(2-propen-1-yl)- (579-60-2)
- 4-Hydroxy-2-methylbenzaldehyde (41438-18-0)
- 2,3-Dihydroxybenzaldehyde (24677-78-9)
- 2,3,5-Trimethyphenol (697-82-5)
- 4-Ethylresorcinol (2896-60-8)
- Methyl Paraben (99-76-3)
- 4-Methoxy-1-ethylbenzene (1515-95-3)
- 3-Ethylphenol (620-17-7)
- 2,4,6-Trimethylphenol (527-60-6)
- Benzaldehyde (100-52-7)
3-Methylcatechol Suppliers
3-Methylcatechol Related Literature
-
Youlia Hagooly,Michael J. Welch,Shlomo Rozen Org. Biomol. Chem. 2011 9 902
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2. Washing pretreatment with light bio-oil and its effect on pyrolysis products of bio-oil and biocharShuping Zhang,Yuanquan Xiong RSC Adv. 2016 6 5270
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Mehrdad Arshadi,Thomas M. Attard,Rafal M. Lukasik,Mladen Brncic,André M. da Costa Lopes,Michael Finell,Paul Geladi,Lia Noemi Gerschenson,Fahrettin Gogus,Miguel Herrero,Andrew J. Hunt,Elena Ibá?ez,Birgit Kamm,Inmaculada Mateos-Aparicio,Ana Matias,Nikolaos E. Mavroudis,Enzo Montoneri,Ana Rita C. Morais,Calle Nilsson,Emmanouil H. Papaioannou,Aurore Richel,Pilar Rupérez,Biljana ?krbi?,Marija Bodro?a Solarov,Jaroslava ?varc-Gaji?,Keith W. Waldron,F. J. Yuste-Córdoba Green Chem. 2016 18 6160
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Abdulrahman S. Alwehaibi,Duncan J. Macquarrie,Moray S. Stark Green Chem. 2016 18 2762
-
Zhao Qin,Zhao-Guo Zhang,Hua-Min Liu,Guang-Yong Qin,Xue-De Wang RSC Adv. 2018 8 24923
488-17-5 (3-Methylcatechol) Related Products
- 91-04-3(2,6-Bis(hydroxymethyl)-4-methylphenol)
- 79-74-3(2,5-Di-tert-amylhydroquinone)
- 1321-28-4(1,4-Benzenediol,dimethyl-)
- 87-66-1(Pyrogallol)
- 615-90-7(2,5-Dimethylbenzene-1,4-diol)
- 95-71-6(Methylhydroquinone)
- 79-97-0(Bisphenol C)
- 2785-78-6(3,6-dimethylbenzene-1,2-diol)
- 654-42-2(2,6-Dimethylhydroquinone)
- 88-58-4(2,5-Di-tert-butylhydroquinone)

